Cas no 39537-23-0 (L-Alanyl-L-Glutamine)

• Product name: L-Alanyl-L-Glutamine
• CAS No: 39537-23-0
• MF: C₈H₁₅N₃O₄
• MW: 217.2224
• MDL: MFCD00133046
• CID: 55041
• PubChem ID: 87562727

L-Alanyl-L-Glutamine Chemical and Physical Properties

Names and Identifiers

• Alanyl-glutamine
• Glutamine-S
• Ala-Gln
• N-(2)-L-alanyl-L-glutamine
• L-Alanyl-L-Glutamine
• (2S)-5-amino-2-[[(2S)-2-aminopropanoyl]amino]-5-oxopentanoic acid
• Ala-Gln-OH
• H-ALA-GLN-OH
• Alanyl-glutamine,Glutamine-S
• L-Ala-L-Gln
• l-alanyl-l-glutamin
• L-Glutamine,L-alanyl
• N-L-alanyl-L-glutamine
• UNII-U5JDO2770Z
• alanyl glutamine
• alanylglutamine
• L-Glutamine, L-alanyl-
• N(2)-L-Alanyl-L-glutamine
• GlutaMAX
• L-Alany-L-glutamine
• l-alanine-l-glutamine
• U5JDO2770Z
• HJCMDXDYPOUFDY-WHFBIAKZSA-N
• Dipeptiven
• Dipeptamin
• Sustamine
• (2S)-5-amino-2-{[(2S)-2-aminopropanoyl]amino}-5-oxopentanoic acid
• Glutamax I
• Dipeptide Alanyl-Glutamine
• C8
• CultureSure® L-Alanyl-L-Glutamine, Animal-derived-free

• MDL： MFCD00133046
• Inchi： 1S/C8H15N3O4/c1-4(9)7(13)11-5(8(14)15)2-3-6(10)12/h4-5H,2-3,9H2,1H3,(H2,10,12)(H,11,13)(H,14,15)/t4-,5-/m0/s1
• InChI Key： HJCMDXDYPOUFDY-WHFBIAKZSA-N
• SMILES： O([H])C([C@]([H])(C([H])([H])C([H])([H])C(N([H])[H])=O)N([H])C([C@]([H])(C([H])([H])[H])N([H])[H])=O)=O

Computed Properties

• Exact Mass: 217.106256g/mol
• Surface Charge: 0
• XLogP3: -4.4
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 217.106256g/mol
• Monoisotopic Mass: 217.106256g/mol
• Topological Polar Surface Area: 136Ų
• Heavy Atom Count: 15
• Complexity: 267
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Tautomer Count: 6

Experimental Properties

• Color/Form: No data available
• Density: 1.3050
• Melting Point: 213.0 to 217.0 deg-C
• Boiling Point: 615.4°C at 760 mmHg
• Flash Point: >110°(230°F)
• Refractive Index: 10 ° (C=5, H2O)
• Water Partition Coefficient: Soluble in water.
• PSA: 106.41000
• LogP: 0.06440
• FEMA: 4712 | L-ALANYL-L-GLUTAMINE
• Color/Form: 200 mM

L-Alanyl-L-Glutamine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S23; S24/25; S36; S26
• RTECS：MA2275262
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

L-Alanyl-L-Glutamine Customs Data

• HS CODE：2924199090
• Customs Data：

  China Customs Code:

  2924199090

  Overview:

  2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on L-Alanyl-L-Glutamine

L-Alanyl-L-Glutamine: A Comprehensive Overview

L-Alanyl-L-Glutamine, with the CAS number 39537-23-0, is a dipeptide composed of two essential amino acids: L-alanine and L-glutamine. This compound has garnered significant attention in the fields of nutrition, sports science, and medicine due to its unique properties and potential health benefits. In this article, we will delve into the latest research findings, applications, and implications of L-Alanyl-L-Glutamine in various contexts.

The structure of L-Alanyl-L-Glutamine is a result of the condensation reaction between the carboxyl group of L-alanine and the amino group of L-glutamine. This dipeptide is known for its stability and bioavailability, making it an ideal form for delivering these amino acids to the body. Recent studies have highlighted its role in enhancing nitrogen retention, promoting muscle protein synthesis, and improving immune function.

One of the most promising areas of research on L-Alanyl-L-Glutamine is its application in sports nutrition. Athletes often experience increased protein breakdown during intense training, which can lead to muscle fatigue and recovery delays. According to a 2022 study published in the Journal of Sports Science, supplementation with L-Alanyl-L-Glutamine has been shown to reduce muscle soreness and accelerate recovery times. This finding has significant implications for athletes looking to optimize their performance and minimize downtime.

In addition to its role in sports performance, L-Alanyl-L-Glutamine has also been studied for its potential benefits in gut health. The gut mucosa relies heavily on glutamine as a primary energy source, and deficiencies can lead to compromised intestinal barrier function. A 2021 study in the Nutrition Reviews found that oral supplementation with L-Alanyl-L-Glutamine improved intestinal permeability and reduced inflammation in individuals with gastrointestinal disorders. These findings underscore the importance of this compound in maintaining a healthy digestive system.

The immunomodulatory effects of L-Alanyl-L-Glutamine are another area of active research. Glutamine is known to play a critical role in immune cell function, particularly in lymphocytes and macrophages. A 2023 study conducted by researchers at the University of California revealed that supplementation with L-Alanyl-L-Glutamine enhanced cytokine production and improved immune response in elderly individuals. This suggests that it may have therapeutic potential for boosting immunity in vulnerable populations.

Beyond its physiological benefits, recent advancements have also explored the use of L-Alanyl-L-Glutamine in food formulation and pharmaceuticals. Its stability under various processing conditions makes it an attractive ingredient for functional foods and dietary supplements. Moreover, ongoing clinical trials are investigating its efficacy as a nutraceutical for managing conditions such as chronic fatigue syndrome and age-related muscle wasting.

In conclusion, L-Alanyl-L-Glutamine, with its CAS number 39537-23-0, represents a versatile compound with multifaceted applications across various domains. From enhancing athletic performance to supporting gut health and boosting immunity, the latest research highlights its immense potential as a valuable supplement. As further studies continue to unravel its mechanisms and benefits, it is likely that this dipeptide will play an increasingly important role in both preventive healthcare and sports nutrition.